Cas no 111389-68-5 (Glycolic Acid-13C2)

• Product Name: Glycolic Acid-13C2
• CAS No: 111389-68-5
• MF: C₂H₄O₃
• MW: 78.0366706848145
• CID: 1064948
• PubChem ID: 10464296
• Update Time: 2025-11-02

Glycolic Acid-13C2 Chemical and Physical Properties

Names and Identifiers

• Glycolic Acid-13C2
• 2-hydroxyacetic acid
• 2-Hydroxyacetic Acid-13C2
• 2-Hydroxyethanoic Acid-13C2
• A-Hydroxyacetic Acid-13C2
• Glycocide-13C2
• GlyPure 70-13C2
• GlyPure 99-13C2
• GlyPure-13C2
• Hydroxyacetic acid-13C2
• Hydroxyethanoic Acid-13C2
• NSC 166-13C2
• Hydroxyacetic acid-1-13C
• Glycolic acid-13C2
• HY-W778203
• 111389-68-5
• Glycolic acid-13C2, 99 atom % 13C, 97% (CP)
• CS-0855064
• DTXSID00440240

• Inchi： 1S/C2H4O3/c3-1-2(4)5/h3H,1H2,(H,4,5)/i1+1,2+1
• InChI Key： AEMRFAOFKBGASW-ZDOIIHCHSA-N
• SMILES： O[13CH2][13C](=O)O

Computed Properties

• Exact Mass: 78.02280
• Monoisotopic Mass: 78.02275366g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 40.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: -0.93670

Glycolic Acid-13C2 Security Information

• Hazard Category Code： 22-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives

Additional information on Glycolic Acid-13C2

Comprehensive Guide to Glycolic Acid-13C2 (CAS No. 111389-68-5): Properties, Applications, and Market Insights

Glycolic Acid-13C2 (CAS No. 111389-68-5) is a stable isotope-labeled variant of glycolic acid, where two carbon atoms are replaced with the carbon-13 isotope. This compound is widely used in research, pharmaceuticals, and analytical chemistry due to its unique isotopic properties. The 13C-labeled glycolic acid serves as a crucial tool in metabolic studies, tracer experiments, and NMR spectroscopy, offering researchers unparalleled insights into biochemical pathways.

The molecular formula of Glycolic Acid-13C2 is 13C2H4O3, and it shares many chemical properties with its non-labeled counterpart. However, the presence of carbon-13 enhances its utility in advanced analytical techniques. This compound is particularly valuable in isotope dilution mass spectrometry (IDMS), where it improves the accuracy and precision of quantitative analyses. Researchers also leverage Glycolic Acid-13C2 in studies related to glycolate metabolism and photorespiration in plants.

One of the most significant applications of Glycolic Acid-13C2 is in the field of cosmetic science. As a labeled analog of glycolic acid, it helps scientists understand the mechanisms of action in skincare formulations. Glycolic acid is renowned for its exfoliating and anti-aging properties, and the 13C-labeled version allows for precise tracking of its absorption and metabolism in human skin. This is particularly relevant given the growing consumer interest in clean beauty and science-backed skincare products.

In the pharmaceutical industry, Glycolic Acid-13C2 plays a pivotal role in drug development and metabolic research. It is used to study the pharmacokinetics of drugs that interact with glycolate pathways, such as those targeting hyperoxaluria or renal disorders. The compound's ability to serve as an internal standard in LC-MS and GC-MS analyses makes it indispensable for ensuring data reliability in clinical studies.

The market for isotope-labeled compounds like Glycolic Acid-13C2 is expanding rapidly, driven by advancements in precision medicine and analytical technologies. Researchers are increasingly adopting these tools to enhance the reproducibility of their experiments, aligning with the global push for open science and transparent research practices. Additionally, the rise of personalized skincare has spurred demand for labeled compounds in cosmetic testing.

From an environmental perspective, Glycolic Acid-13C2 is also used in studies examining biodegradation and environmental fate of organic acids. Its labeled structure allows scientists to trace its breakdown products in ecosystems, contributing to a better understanding of sustainable chemistry practices. This aligns with the increasing focus on green chemistry and eco-friendly industrial processes.

For laboratories and research institutions, sourcing high-quality Glycolic Acid-13C2 is critical. The compound must meet stringent purity standards, typically ≥98% chemical purity and ≥99% isotopic enrichment, to ensure reliable results. Suppliers often provide detailed certificates of analysis (CoA) and MSDS documentation to verify these specifications. Proper storage conditions—such as refrigeration and protection from light—are essential to maintain its stability over time.

In summary, Glycolic Acid-13C2 (CAS No. 111389-68-5) is a versatile and invaluable tool in modern scientific research. Its applications span from cosmetic science and pharmaceutical development to environmental studies, making it a cornerstone of isotopic labeling techniques. As the demand for precision analytics and sustainable solutions grows, this compound will continue to play a vital role in advancing scientific knowledge and innovation.